Cas no 1276076-00-6 (methyl 2-(1H-pyrazol-4-yl)acetate)

• Product Name: methyl 2-(1H-pyrazol-4-yl)acetate
• CAS No: 1276076-00-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD22689318
• CID: 2126413
• PubChem ID: 58189211
• Update Time: 2025-10-29

methyl 2-(1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1H-pyrazol-4-yl)acetate
• (1H-Pyrazol-4-yl)-acetic acid methyl ester
• methyl2-(1H-pyrazol-4-yl)acetate
• DA-13009
• methyl 1H-pyrazol-4-ylacetate
• 1276076-00-6
• EN300-57203
• 1H-Pyrazole-4-acetic acid, methyl ester
• SB32615
• SCHEMBL682856
• ZAVWZNDAHVBOBF-UHFFFAOYSA-N

• MDL： MFCD22689318
• Inchi： 1S/C6H8N2O2/c1-10-6(9)2-5-3-7-8-4-5/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： ZAVWZNDAHVBOBF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NNC=1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55Ų

Additional information on methyl 2-(1H-pyrazol-4-yl)acetate

Methyl 2-(1H-pyrazol-4-yl)acetate (CAS No. 1276076-00-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(1H-pyrazol-4-yl)acetate, identified by its CAS number 1276076-00-6, is a significant compound in the realm of pharmaceutical chemistry. This ester derivative of pyrazole has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The compound's unique structural features, characterized by a pyrazol-4-yl moiety linked to an acetic acid methyl ester, make it a valuable building block for constructing complex molecular architectures.

The pyrazole scaffold is renowned for its broad biological activity and structural adaptability, making it a preferred heterocyclic component in medicinal chemistry. Methyl 2-(1H-pyrazol-4-yl)acetate leverages these properties, serving as a crucial intermediate in the synthesis of various pharmacologically active agents. Recent advancements in drug discovery have highlighted the compound's role in developing novel therapeutic entities targeting diverse diseases.

In the context of modern pharmaceutical research, Methyl 2-(1H-pyrazol-4-yl)acetate has been extensively explored for its potential in creating molecules with enhanced efficacy and reduced side effects. Its incorporation into drug candidates has shown promise in several therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The compound's ability to undergo further functionalization allows chemists to tailor its properties for specific biological targets.

Recent studies have demonstrated the utility of Methyl 2-(1H-pyrazol-4-yl)acetate in the synthesis of kinase inhibitors, which are critical in cancer therapy. The pyrazole ring's interaction with ATP-binding pockets in kinases provides a scaffold for designing potent and selective inhibitors. For instance, derivatives of this compound have been reported to exhibit inhibitory activity against various kinases, making them promising candidates for further development.

Moreover, the compound's role in anti-inflammatory drug development cannot be overstated. Pyrazole derivatives are known to modulate inflammatory pathways by interacting with key enzymes and receptors. Methyl 2-(1H-pyrazol-4-yl)acetate has been used to synthesize molecules that inhibit cyclooxygenase (COX) enzymes, which are central players in the inflammatory response. Such derivatives hold potential as novel anti-inflammatory agents with improved pharmacokinetic profiles.

The synthetic versatility of Methyl 2-(1H-pyrazol-4-yl)acetate also makes it a valuable tool in academic and industrial research laboratories. Its straightforward synthesis from readily available precursors allows for rapid exploration of structural variations. This accessibility has enabled researchers to screen large libraries of derivatives efficiently, accelerating the discovery process.

In conclusion, Methyl 2-(1H-pyrazol-4-yl)acetate (CAS No. 1276076-00-6) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its structural features and biological activity make it an indispensable intermediate in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further, solidifying its position as a cornerstone of modern medicinal chemistry.